Cas no 15400-44-9 (5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
• CAS No: 15400-44-9
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 173395
• PubChem ID: 295762
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
• ethyl 4-(dimethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
• 4-Dimethylamino-2-methylmercapto-pyrimidincarbonsaeure-(5)-ethylester
• 4-dimethylamino-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
• 4-Dimethylamino-2-methylthio-5-pyrimidincarbonsaeure-ethylester
• AC1L6OV4
• ethyl 4-(dimethylamino)-2-methylthiopyrimidine-5-carboxylate
• NSC165368
• SBB099455
• STL170162
• NSC-165368
• DTXSID50304308
• Z275141498
• 7N-522S
• 15400-44-9
• ethyl4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
• CS-0290461
• ethyl 4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
• Ethyl 4-(dimethylamino)-2-(methylthio)pyrimidine-5-carboxylate
• ethyl 4-(dimethylamino)-2-(methylsulfanyl)-5-pyrimidinecarboxylate
• AKOS000554708

• Inchi： 1S/C10H15N3O2S/c1-5-15-9(14)7-6-11-10(16-4)12-8(7)13(2)3/h6H,5H2,1-4H3
• InChI Key： SWFRATAVGJNRKK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(=N1)N(C)C

Computed Properties

• Exact Mass: 241.08865
• Monoisotopic Mass: 241.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 375.4°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.56
• PSA: 55.32